Cas no 2826916-85-0 (5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide)

5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide structure
2826916-85-0 structure
Product Name:5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide
CAS No:2826916-85-0
MF:C6H6BrN3O
MW:218.047663211823
CID:6827322
PubChem ID:172403133
Update Time:2025-02-15

5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • CS-25595
    • 2826916-85-0
    • 5-bromo-N-methylpyrimidine-4,6-d2-2-carboxamide
    • Inchi: 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)/i2D,3D
    • InChI Key: WKEUSKJXDSXYDG-PBNXXWCMSA-N
    • SMILES: BrC1C([2H])=NC(C(NC)=O)=NC=1[2H]

Computed Properties

  • Exact Mass: 216.98198Da
  • Monoisotopic Mass: 216.98198Da
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.9Ų

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